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Compound of Interest

Compound Name: Halymecin D

Cat. No.: B15595170 Get Quote

A Note to Researchers: Extensive searches of the scientific literature have revealed no

published reports on the total synthesis of Halymecin D or any of its analogs. This complex

natural product, a glycolipid with significant biological activities, remains a formidable challenge

for synthetic chemists. The information presented herein is based on the reported biological

data of Halymecin D and a generalized, hypothetical approach to the synthesis of such

intricate molecules. The experimental protocols and quantitative data are therefore illustrative

and not derived from a completed total synthesis of Halymecin D.

Introduction to Halymecin D
Halymecin D is a bioactive glycolipid isolated from the marine-derived fungus Acremonium sp..

[1] Its intricate molecular architecture, characterized by a long-chain fatty acid and a glycosidic

moiety, is believed to be the basis for its notable biological activities. Preliminary studies have

highlighted its potential as an antibacterial, antifungal, and anticancer agent.[1] Halymecin D
also appears to function as a microbial signaling molecule, influencing intercellular

communication and secondary metabolite production in microbial communities.[1]

Table 1: Physicochemical Properties of Halymecin D
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Property Value

Molecular Formula C40H74O15

IUPAC Name

Decanoic acid, 5-[(3,5-dihydroxy-1-

oxodecyl)oxy]-3,9-dihydroxy-, 1-[4-[[1-(3-

carboxy-2-hydroxypropyl)-5-

hydroxyhexyl]oxy]-2-hydroxy-4-oxobutyl]hexyl

ester, [3R-[1[R(R)],3R,5R[3R,5R(3R,5R)]]-]

CAS Number 167173-83-3

Source Organism Acremonium sp. FK-N30

Reported Biological Activities and Potential
Signaling Pathways
Halymecin D has demonstrated a range of biological effects, making it a molecule of interest

for drug development. Its proposed anticancer activity is attributed to its ability to induce cell

cycle arrest and apoptosis in various cancer cell lines, with a degree of selectivity for cancerous

cells over healthy ones.[1]

Table 2: Summary of Reported Biological Activities of Halymecin D

Activity Description

Anticancer

Induces cell cycle arrest and apoptosis in

multiple cancer cell lines. Targets molecular

pathways essential for tumor growth and

survival with some selectivity.[1]

Antibacterial Exhibits activity against various bacteria.

Antifungal
Shows inhibitory effects against certain fungal

species.

Signaling

Acts as a microbial signaling molecule,

modulating gene expression and secondary

metabolism in microbial communities.[1]
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The precise signaling pathways modulated by Halymecin D are not yet fully elucidated.

However, its apoptosis-inducing effects in cancer cells suggest potential interaction with key

regulators of programmed cell death.
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Halymecin D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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